N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C29H36N4O2/c1-23-9-7-8-12-28(23)35-22-29(34)30-21-27(24-13-15-25(16-14-24)31(2)3)33-19-17-32(18-20-33)26-10-5-4-6-11-26/h4-16,27H,17-22H2,1-3H3,(H,30,34)
• InChI Key: BONOPBCYDXSLSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C29H36N4O2
• Molecular Weight: 472.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C29H36N4O2 and its molecular weight is 472.633. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Utility

N,N-Dimethylbenzamide and N,N-dimethylacetamide dimethyl acetals have shown utility in reacting with vicinal cis-diols to produce cyclic α-(dimethylamino)benzylidene and 1-(dimethylamino)ethylidene acetals, respectively. These compounds, through hydrolysis in aqueous methanol, revert to the original diol, showcasing their potential as temporary protecting groups for vicinal diols, facilitating indirect selective benzoylation and acetylation. This process underscores their compatibility with acylation and nucleophilic displacement reactions, highlighting their synthetic utility in chemical research (Hanessian & Moralioglu, 1972).

Radiosynthesis Applications

The synthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, represents another significant application. This process involves a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein, with implications for in vivo imaging using positron emission tomography. This advancement facilitates the understanding and study of various diseases and conditions at the molecular level (Dollé et al., 2008).

Agricultural Chemistry

In agricultural chemistry, the radiosynthesis of a chloroacetanilide herbicide ([phenyl-4-3H] acetochlor) and a dichloroacetamide safener for herbicides ([2, 2-dimethyl-3H]R-29148) is crucial for studying their metabolism and mode of action. These compounds are essential for developing more effective and safer agricultural chemicals, contributing to the understanding of their behavior in the environment and their interaction with target organisms (Latli & Casida, 1995).